Cas no 912962-95-9 (1H-Imidazole-1-ethanol, alpha-(3-bromophenyl)-)

1H-Imidazole-1-ethanol, alpha-(3-bromophenyl)- is a versatile organic compound featuring a bromophenyl substituent at the alpha position of the imidazole ring. This unique structure endows the compound with distinct physical and chemical properties, making it valuable for various synthetic applications. Its bromophenyl group allows for facile substitution reactions, while the imidazole ring offers nucleophilic and basic character, enhancing its reactivity. This compound is particularly suitable for organic synthesis due to its structural diversity and reactivity profile.
1H-Imidazole-1-ethanol, alpha-(3-bromophenyl)- structure
912962-95-9 structure
Product Name:1H-Imidazole-1-ethanol, alpha-(3-bromophenyl)-
CAS No:912962-95-9
MF:C11H11BrN2O
MW:267.121841669083
CID:6208790
PubChem ID:53525629
Update Time:2025-07-21

1H-Imidazole-1-ethanol, alpha-(3-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-(3-bromophenyl)-2-(1H-imidazol-1-yl)ethan-1-ol
    • 1H-Imidazole-1-ethanol, alpha-(3-bromophenyl)-
    • 1-(3-bromophenyl)-2-imidazol-1-ylethanol
    • BDBM50315703
    • CHEMBL4177406
    • Z320990506
    • AKOS034179823
    • EN300-4400775
    • 912962-95-9
    • Inchi: 1S/C11H11BrN2O/c12-10-3-1-2-9(6-10)11(15)7-14-5-4-13-8-14/h1-6,8,11,15H,7H2
    • InChI Key: IGDHDXHRVIRIFJ-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C(CN1C=NC=C1)O

Computed Properties

  • Exact Mass: 266.00548g/mol
  • Monoisotopic Mass: 266.00548g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 38Ų

1H-Imidazole-1-ethanol, alpha-(3-bromophenyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-4400775-0.05g
1-(3-bromophenyl)-2-(1H-imidazol-1-yl)ethan-1-ol
912962-95-9 95%
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$212.0 2023-05-29
Enamine
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1-(3-bromophenyl)-2-(1H-imidazol-1-yl)ethan-1-ol
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Enamine
EN300-4400775-0.25g
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912962-95-9 95%
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$452.0 2023-05-29
Enamine
EN300-4400775-0.5g
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Enamine
EN300-4400775-1.0g
1-(3-bromophenyl)-2-(1H-imidazol-1-yl)ethan-1-ol
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$914.0 2023-05-29
Enamine
EN300-4400775-2.5g
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912962-95-9 95%
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$1791.0 2023-05-29
Enamine
EN300-4400775-5.0g
1-(3-bromophenyl)-2-(1H-imidazol-1-yl)ethan-1-ol
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$2650.0 2023-05-29
Enamine
EN300-4400775-10.0g
1-(3-bromophenyl)-2-(1H-imidazol-1-yl)ethan-1-ol
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Aaron
AR028XG1-50mg
1-(3-bromophenyl)-2-(1H-imidazol-1-yl)ethan-1-ol
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$317.00 2024-07-18
Aaron
AR028XG1-100mg
1-(3-bromophenyl)-2-(1H-imidazol-1-yl)ethan-1-ol
912962-95-9 95%
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$461.00 2024-07-18
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